Cas no 2549024-95-3 (5-fluoro-2-{4-[2-(3-methoxyphenyl)acetyl]piperazin-1-yl}-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one)
5-fluoro-2-{4-[2-(3-methoxyphenyl)acetyl]piperazin-1-yl}-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2549024-95-3
- 5-fluoro-2-{4-[2-(3-methoxyphenyl)acetyl]piperazin-1-yl}-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one
- 5-Fluoro-2-[4-[2-(3-methoxyphenyl)acetyl]-1-piperazinyl]-6-(1-methylethyl)-4(3H)-pyrimidinone
-
- Inchi: 1S/C20H25FN4O3/c1-13(2)18-17(21)19(27)23-20(22-18)25-9-7-24(8-10-25)16(26)12-14-5-4-6-15(11-14)28-3/h4-6,11,13H,7-10,12H2,1-3H3,(H,22,23,27)
- InChI Key: XBJDGXOBKOJSJL-UHFFFAOYSA-N
- SMILES: C1(N2CCN(C(CC3=CC=CC(OC)=C3)=O)CC2)=NC(C(C)C)=C(F)C(=O)N1
Computed Properties
- Exact Mass: 388.19106883g/mol
- Monoisotopic Mass: 388.19106883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 656
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 543.0±60.0 °C(Predicted)
- pka: 9.03±0.50(Predicted)
5-fluoro-2-{4-[2-(3-methoxyphenyl)acetyl]piperazin-1-yl}-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6783-8455-2μmol |
5-fluoro-2-{4-[2-(3-methoxyphenyl)acetyl]piperazin-1-yl}-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one |
2549024-95-3 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6783-8455-5μmol |
5-fluoro-2-{4-[2-(3-methoxyphenyl)acetyl]piperazin-1-yl}-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one |
2549024-95-3 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6783-8455-10μmol |
5-fluoro-2-{4-[2-(3-methoxyphenyl)acetyl]piperazin-1-yl}-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one |
2549024-95-3 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6783-8455-20μmol |
5-fluoro-2-{4-[2-(3-methoxyphenyl)acetyl]piperazin-1-yl}-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one |
2549024-95-3 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6783-8455-1mg |
5-fluoro-2-{4-[2-(3-methoxyphenyl)acetyl]piperazin-1-yl}-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one |
2549024-95-3 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6783-8455-2mg |
5-fluoro-2-{4-[2-(3-methoxyphenyl)acetyl]piperazin-1-yl}-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one |
2549024-95-3 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6783-8455-3mg |
5-fluoro-2-{4-[2-(3-methoxyphenyl)acetyl]piperazin-1-yl}-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one |
2549024-95-3 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6783-8455-4mg |
5-fluoro-2-{4-[2-(3-methoxyphenyl)acetyl]piperazin-1-yl}-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one |
2549024-95-3 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6783-8455-5mg |
5-fluoro-2-{4-[2-(3-methoxyphenyl)acetyl]piperazin-1-yl}-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one |
2549024-95-3 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6783-8455-10mg |
5-fluoro-2-{4-[2-(3-methoxyphenyl)acetyl]piperazin-1-yl}-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one |
2549024-95-3 | 10mg |
$79.0 | 2023-09-07 |
5-fluoro-2-{4-[2-(3-methoxyphenyl)acetyl]piperazin-1-yl}-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 5-fluoro-2-{4-[2-(3-methoxyphenyl)acetyl]piperazin-1-yl}-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one
5-Fluoro-2-{4-[2-(3-Methoxyphenyl)Acetyl]Piperazin-1-Yl}-6-(Propan-2-Yl)-3,4-Dihydropyrimidin-4-One (CAS No. 2549024-95-3): A Comprehensive Overview
The compound 5-fluoro-2-{4-[2-(3-methoxyphenyl)acetyl]piperazin-1-yl}-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one (CAS No. 2549024-95-3) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This dihydropyrimidinone derivative is characterized by its unique structural features, including a fluoro substitution and a piperazine moiety, which contribute to its potential applications in drug discovery and development.
One of the most intriguing aspects of 5-fluoro-2-{4-[2-(3-methoxyphenyl)acetyl]piperazin-1-yl}-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one is its role in modulating biological pathways. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that has revolutionized cancer treatment in recent years. The presence of the 3-methoxyphenyl group and the piperazine ring system suggests possible interactions with various enzyme targets, making it a valuable scaffold for medicinal chemistry.
The synthesis of CAS 2549024-95-3 typically involves multi-step organic reactions, with careful attention to the introduction of the fluoro group at the 5-position of the dihydropyrimidinone core. This fluorination step is crucial as it often enhances the compound's metabolic stability and binding affinity to biological targets. The isopropyl group at the 6-position adds steric bulk that may influence the compound's selectivity profile.
In terms of physicochemical properties, 5-fluoro-2-{4-[2-(3-methoxyphenyl)acetyl]piperazin-1-yl}-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one exhibits characteristics typical of drug-like molecules. Its molecular weight and logP value suggest moderate solubility, which is an important consideration for bioavailability. The methoxy and carbonyl functionalities provide potential sites for further chemical modification, allowing researchers to fine-tune the compound's properties.
Current research trends indicate growing interest in dihydropyrimidinone derivatives as privileged structures in medicinal chemistry. The 5-fluoro substituted variant represented by CAS 2549024-95-3 is particularly noteworthy due to the increasing importance of fluorinated compounds in pharmaceuticals. Approximately 20-25% of modern drugs contain fluorine atoms, highlighting the relevance of this structural feature.
The potential applications of 5-fluoro-2-{4-[2-(3-methoxyphenyl)acetyl]piperazin-1-yl}-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one extend beyond oncology. Preliminary studies suggest possible utility in neurological disorders, given the piperazine moiety's historical significance in CNS-active compounds. Additionally, the compound's structural features resemble those of known G protein-coupled receptor modulators, opening avenues for research in various therapeutic areas.
From a commercial perspective, CAS 2549024-95-3 represents an important building block for pharmaceutical development. The global market for fluorinated pharmaceutical intermediates continues to expand, driven by the demand for more effective and targeted therapies. Suppliers of this compound must maintain strict quality control standards, particularly regarding purity and stereochemical consistency, to meet the needs of research institutions and drug developers.
Recent advances in synthetic methodology have improved access to 5-fluoro-2-{4-[2-(3-methoxyphenyl)acetyl]piperazin-1-yl}-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one, making it more readily available for research purposes. However, researchers should be aware of the compound's stability profile, as the dihydropyrimidinone core may be sensitive to certain environmental conditions. Proper storage at controlled temperatures and protection from moisture are generally recommended.
The scientific literature contains numerous references to structurally related piperazine-containing compounds, providing valuable insights into the potential behavior of CAS 2549024-95-3. These analogs demonstrate diverse biological activities, ranging from antimicrobial to anti-inflammatory effects, suggesting that the current compound may likewise exhibit multiple pharmacological properties worth investigating.
For researchers working with 5-fluoro-2-{4-[2-(3-methoxyphenyl)acetyl]piperazin-1-yl}-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one, it's important to consider modern analytical techniques for characterization. High-resolution mass spectrometry and advanced NMR methods can provide detailed structural confirmation, while HPLC purity analysis ensures the compound meets research-grade standards. These quality control measures are essential for obtaining reproducible results in biological assays.
Looking to the future, CAS 2549024-95-3 and similar fluorinated dihydropyrimidinones are likely to remain important tools in drug discovery. The combination of favorable physicochemical properties and structural versatility makes this class of compounds particularly valuable for addressing unmet medical needs. As computational chemistry and AI-assisted drug design continue to advance, compounds like 5-fluoro-2-{4-[2-(3-methoxyphenyl)acetyl]piperazin-1-yl}-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one will play a crucial role in the development of next-generation therapeutics.
In conclusion, 5-fluoro-2-{4-[2-(3-methoxyphenyl)acetyl]piperazin-1-yl}-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one represents a fascinating example of modern medicinal chemistry. Its unique structural features, combined with the growing importance of fluorinated compounds in pharmaceuticals, make it a compound of significant interest to researchers across multiple disciplines. As our understanding of its properties and potential applications continues to evolve, CAS 2549024-95-3 may well contribute to important therapeutic breakthroughs in the years to come.
2549024-95-3 (5-fluoro-2-{4-[2-(3-methoxyphenyl)acetyl]piperazin-1-yl}-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)